Cas no 182482-57-1 (4-(propan-2-ylidene)cyclohex-2-en-1-ol)

4-(propan-2-ylidene)cyclohex-2-en-1-ol structure
182482-57-1 structure
Product name:4-(propan-2-ylidene)cyclohex-2-en-1-ol
CAS No:182482-57-1
MF:C9H14O
MW:138.206862926483
CID:1374762
PubChem ID:154827

4-(propan-2-ylidene)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(propan-2-ylidene)cyclohex-2-en-1-ol
    • 2-cyclohexen-1-ol, 4-(1-methylethylidene)-
    • 4-Isopropylidenecyclohex-2-en-1-ol
    • 4-propan-2-ylidenecyclohex-2-en-1-ol
    • TYVUVAMMBRPBIX-UHFFFAOYSA-N
    • CCRIS 8050
    • 4-(1-Methylethylidene)-2-cyclohexen-1-ol
    • DTXSID00939588
    • 182482-57-1
    • Inchi: InChI=1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h3,5,9-10H,4,6H2,1-2H3
    • InChI Key: TYVUVAMMBRPBIX-UHFFFAOYSA-N
    • SMILES: CC(=C1CCC(C=C1)O)C

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 138.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.997
  • Boiling Point: 222.6°C at 760 mmHg
  • Flash Point: 84.5°C
  • Refractive Index: 1.522
  • PSA: 20.23

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